Cas no 939762-07-9 (Ethyl 1-{5-(phenethylimino)methyl-1,3-thiazol-2-yl}-4-piperidinecarboxylate)

• Product Name: Ethyl 1-{5-(phenethylimino)methyl-1,3-thiazol-2-yl}-4-piperidinecarboxylate
• CAS No: 939762-07-9
• MF: C₂₀H₂₅N₃O₂S
• MW: 372
• CID: 4666472
• Update Time: 2025-07-18

Ethyl 1-{5-(phenethylimino)methyl-1,3-thiazol-2-yl}-4-piperidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 1-(5-[(PHENETHYLIMINO)METHYL]-1,3-THIAZOL-2-YL)-4-PIPERIDINECARBOXYLATE
• 4-Piperidinecarboxylic acid, 1-[5-[[(2-phenylethyl)imino]methyl]-2-thiazolyl]-, ethyl ester
• Ethyl 1-{5-(phenethylimino)methyl-1,3-thiazol-2-yl}-4-piperidinecarboxylate

• Inchi： InChI=1S/C20H25N3O2S/c1-2-25-19(24)17-9-12-23(13-10-17)20-22-15-18(26-20)14-21-11-8-16-6-4-3-5-7-16/h3-7,14-15,17H,2,8-13H2,1H3/b21-14+
• InChI Key： VITBLHPXXKEKBQ-KGENOOAVSA-N
• SMILES： CCOC(=O)C1CCN(CC1)c2ncc(s2)/C=N/CCc3ccccc3

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 519.9±60.0 °C at 760 mmHg
• Flash Point: 268.2±32.9 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Ethyl 1-{5-(phenethylimino)methyl-1,3-thiazol-2-yl}-4-piperidinecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 1-{5-(phenethylimino)methyl-1,3-thiazol-2-yl}-4-piperidinecarboxylate

Comprehensive Overview of Ethyl 1-{5-(phenethylimino)methyl-1,3-thiazol-2-yl}-4-piperidinecarboxylate (CAS No. 939762-07-9)

Ethyl 1-{5-(phenethylimino)methyl-1,3-thiazol-2-yl}-4-piperidinecarboxylate (CAS No. 939762-07-9) is a synthetic organic compound featuring a unique molecular structure that combines a thiazole ring, a piperidine moiety, and an ester functional group. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both thiazole and piperidine rings suggests its relevance in modulating biological targets, particularly in the context of central nervous system (CNS) disorders and enzyme inhibition.

In recent years, the scientific community has shown growing interest in thiazole-containing compounds due to their diverse pharmacological properties. Ethyl 1-{5-(phenethylimino)methyl-1,3-thiazol-2-yl}-4-piperidinecarboxylate exemplifies this trend, as its structure aligns with modern drug design strategies aimed at improving bioavailability and target specificity. Researchers are particularly intrigued by its potential role in addressing neurodegenerative diseases, a hot topic in contemporary medicine. The compound's ability to interact with neurotransmitter receptors or ion channels could make it a candidate for further investigation in Alzheimer's disease or Parkinson's disease research.

The synthesis of Ethyl 1-{5-(phenethylimino)methyl-1,3-thiazol-2-yl}-4-piperidinecarboxylate involves multi-step organic reactions, including condensation, cyclization, and esterification. Its CAS No. 939762-07-9 serves as a critical identifier for researchers sourcing the compound for experimental purposes. Given the rising demand for small molecule therapeutics, this compound's structural features position it as a promising scaffold for medicinal chemistry optimization. Its lipophilicity and molecular weight fall within the desirable range for blood-brain barrier (BBB) penetration, a key consideration in CNS drug development.

From a computational chemistry perspective, Ethyl 1-{5-(phenethylimino)methyl-1,3-thiazol-2-yl}-4-piperidinecarboxylate offers intriguing possibilities for molecular docking studies. Its hydrogen bond acceptors and donors make it a versatile candidate for virtual screening against various protein targets. This aligns with the current industry focus on AI-driven drug discovery, where compounds like this are evaluated for their binding affinity using advanced machine learning algorithms. The integration of such technologies accelerates the identification of potential lead compounds for further development.

Quality control and characterization of CAS No. 939762-07-9 typically involve advanced analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These methods ensure the compound's purity and structural integrity, which are critical for reproducible research outcomes. The growing emphasis on research reproducibility in the scientific community underscores the importance of rigorous analytical validation for specialized compounds like this.

In the context of green chemistry, researchers are also exploring sustainable synthesis routes for Ethyl 1-{5-(phenethylimino)methyl-1,3-thiazol-2-yl}-4-piperidinecarboxylate. This reflects the broader industry shift toward environmentally friendly synthesis methods that minimize waste and energy consumption. The compound's potential applicability in biocatalysis or flow chemistry systems is an active area of investigation, aligning with global sustainability goals in pharmaceutical manufacturing.

As the field of personalized medicine advances, compounds with modular structures like Ethyl 1-{5-(phenethylimino)methyl-1,3-thiazol-2-yl}-4-piperidinecarboxylate may gain further prominence. Its structural flexibility allows for derivatization to create analogs targeting specific patient populations or disease subtypes. This adaptability is particularly valuable in the era of precision medicine, where therapeutic agents are increasingly tailored to individual genetic profiles.

In summary, Ethyl 1-{5-(phenethylimino)methyl-1,3-thiazol-2-yl}-4-piperidinecarboxylate (CAS No. 939762-07-9) represents a compelling case study in modern pharmaceutical research. Its structural complexity, potential biological activities, and relevance to current drug discovery paradigms make it a compound of significant scientific interest. Future research directions may focus on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its therapeutic potential across various disease models.